Cas no 80563-43-5 (4-Ethynyl-4'-pentyl-1,1'-Biphenyl)

• Product Name: 4-Ethynyl-4'-pentyl-1,1'-Biphenyl
• CAS No: 80563-43-5
• MF: C₁₉H₂₀
• MW: 248.362105369568
• CID: 60232
• PubChem ID: 3446840
• Update Time: 2025-05-23

4-Ethynyl-4'-pentyl-1,1'-Biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-4'-pentyl-1,1'-Biphenyl
• 1-ethynyl-4-(4-pentylphenyl)benzene
• 4-Pentyl-4'-ethynyl-1,1'-biphenyl
• 1,1'-biphenyl,4-ethynyl-4'-pentyl
• 4-ethynyl-4'-n-pentylbiphenyl
• 4-ethynyl-4'-pentylbiphenyl
• DTXSID60392554
• 4-(4-Pentylphenyl)phenylacetylene
• AKOS002801515
• SB66764
• FT-0687689
• SVHXPGWTCYKGGU-UHFFFAOYSA-N
• 4'-Ethynyl-4-pentyl-biphenyl
• AS-61617
• 80563-43-5
• F16542

• MDL： MFCD06320529
• Inchi： 1S/C19H20/c1-3-5-6-7-17-10-14-19(15-11-17)18-12-8-16(4-2)9-13-18/h2,8-15H,3,5-7H2,1H3
• InChI Key： SVHXPGWTCYKGGU-UHFFFAOYSA-N
• SMILES： C(CCC)CC1C=CC(C2C=CC(C#C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 248.15700
• Monoisotopic Mass: 248.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.2

Experimental Properties

• Density: 0.99
• Boiling Point: 363.2°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.569
• PSA: 0.00000
• LogP: 5.06760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Ethynyl-4'-pentyl-1,1'-Biphenyl

Recent Advances in the Study of 4-Ethynyl-4'-pentyl-1,1'-Biphenyl (CAS: 80563-43-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Ethynyl-4'-pentyl-1,1'-Biphenyl (CAS: 80563-43-5) has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's structural features, including the ethynyl and pentyl groups, make it a versatile scaffold for drug discovery and material science applications.

Recent studies have highlighted the role of 4-Ethynyl-4'-pentyl-1,1'-Biphenyl in modulating biological pathways, particularly in the context of cancer and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a small-molecule inhibitor of protein-protein interactions (PPIs) involved in tumor proliferation. The compound's ability to selectively bind to specific protein domains has opened new avenues for targeted therapy development.

In addition to its therapeutic potential, 4-Ethynyl-4'-pentyl-1,1'-Biphenyl has been explored for its utility in chemical biology tools. Researchers have utilized its ethynyl group for bioorthogonal labeling, enabling precise tracking of biomolecules in live cells. A 2022 study in ACS Chemical Biology showcased its application in proximity labeling techniques, which are critical for mapping protein interaction networks. This approach has provided deeper insights into cellular mechanisms and disease pathways.

The synthesis of 4-Ethynyl-4'-pentyl-1,1'-Biphenyl has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 report in Organic Letters detailed a palladium-catalyzed cross-coupling reaction that significantly improved yield and reduced byproducts. These synthetic improvements are crucial for scaling up production and facilitating further research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Ethynyl-4'-pentyl-1,1'-Biphenyl. Its lipophilicity, attributed to the pentyl group, poses issues for bioavailability and distribution. Ongoing research is focused on structural modifications to enhance solubility and reduce off-target effects while retaining its biological activity.

In conclusion, 4-Ethynyl-4'-pentyl-1,1'-Biphenyl (CAS: 80563-43-5) represents a compelling candidate for further investigation in chemical biology and drug discovery. Its dual role as a therapeutic agent and a chemical tool underscores its versatility. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.